Cas no 3811-73-2 (Sodium Pyrithione)

Sodium Pyrithione Properties

Names and Identifiers

• Sodium-2-pyridinethiol-1-oxide
• Sodium omadine
• Sodium Pyrithione
• 2-Mercaptopyridine-N-oxide sodium salt
• NaPT
• 2-Mercaptopyridine N-oxide sodium salt
• 2-Mercaptopyridine N-Oxide Sodium Salt Anhydrous
• 2,2-MERCAPTOPYRIDINE-N-OXIDE,SODIUM SALT
• 2-Mercaptopyridine-1-oxidesodiumsalt
• pyrithione sodium
• 1-hydroxy-1,2-dihydropyridine-2-thione sodium salt
• 1-hydroxy-1H-pyridine-2-thione sodium salt
• 1-hydroxy-2(1H)-pyridinethione sodium salt
• 1-Hydroxy-2-pyridinethione sodium salt
• 2-Pyridinethiol-1-oxide sodium salt
• N-Hydroxypyridinethione Sodium Salt
• Pyridine-2-thiol-1-oxide, sodium salt
• Pyrithione sodium salt
• Sodi
• Sodium pyrithione(NaPT)
• thion
• SELF-POLISHING RESINS
• 1-Hydroxy-2-pyridinethione Sodium Salt Anhydrous
• 2-Pyridinethiol 1-Oxide Sodium Salt Anhydrous
• Pyrithione Sodium Salt Anhydrous
• N-Hydroxy-2-pyridinethione sodium salt
• N-Hydroxypyridinethione Sodium Salt (40% in Water, ca. 3.3mol/L)
• 2-Pyridinethiol 1-Oxide Sodium Salt (40% in Water, ca. 3.3mol/L)
• Sodium Pyrithione (40% in Water, ca. 3.3mol/L)
• SodiumPyrithione
• +Expand

• MDL： MFCD01941547
• InChIKey： WNGMMIYXPIAYOB-UHFFFAOYSA-M
• Inchi： 1S/C5H5NOS.Na/c7-6-4-2-1-3-5(6)8;/h1-4,8H;/q;+1/p-1
• SMILES： C1=CC=[N+](C(=C1)[S-])[O-].[Na+]
• BRN： 4026050

Computed Properties

• Exact Mass: 148.99100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 148.991
• Heavy Atom Count: 9
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 58.4A^2

Experimental Properties

• LogP: 1.02090
• PSA: 25.46000
• Merck: 7994
• Refractive Index: 1.4825
• Water Partition Coefficient: 54.7 g/100 mL
• Boiling Point: 109 ºC
• Melting Point: -25--30 ºC
• Flash Point: 107.3ºC
• Solubility: H2O: 0.1 M at 20 °C, clear, faintly yellow
• Color/Form: ~40% in H2O
• Color/Form: Clear solution
• Solubility: 54.7 g/100 mL
• Sensitiveness: Hygroscopic
• λmax: 334(H2O)(lit.)
• Density: 1.22

Sodium Pyrithione Security Information

• Symbol: GHS07
• RTECS：UT9000000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36-S24/25-S37/39
• Risk Phrases：R22; R36/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：3-13

Sodium Pyrithione Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%